Cas no 1537597-71-9 (Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl-)

• Product Name: Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl-
• CAS No: 1537597-71-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5273158
• Update Time: 2025-07-09

Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl-

• Inchi： 1S/C7H15NO2/c1-3-6(4-8)7(2,10)5-9/h5-6,10H,3-4,8H2,1-2H3
• InChI Key： YKYQGHKYVJIPLK-UHFFFAOYSA-N
• SMILES： C(=O)C(O)(C)C(CN)CC

Additional information on Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl-

Exploring Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl- (CAS No. 1537597-71-9): Properties, Applications, and Innovations

In the realm of specialty chemicals, Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl- (CAS No. 1537597-71-9) stands out as a versatile intermediate with unique structural features. This compound, characterized by its hydroxyl and aminomethyl functional groups, has garnered attention in pharmaceutical research, agrochemical development, and material science. Its molecular framework, combining aldehyde reactivity with amine functionality, enables diverse synthetic applications, making it a subject of growing interest among chemists and industrial researchers.

The 3-(aminomethyl)-2-hydroxy-2-methylpentanal structure offers a compelling case study in molecular design. The presence of both hydrophilic (hydroxyl and amine) and hydrophobic (alkyl chain) moieties contributes to its amphiphilic nature, a property increasingly sought after in drug delivery systems and surfactant formulations. Recent studies highlight its potential as a building block for biodegradable polymers, aligning with the global push toward sustainable chemistry solutions—a topic dominating scientific discourse and Google Scholar search trends.

From a synthetic chemistry perspective, the CAS 1537597-71-9 compound demonstrates remarkable reactivity patterns. The aldehyde group readily participates in condensation reactions, while the aminomethyl moiety facilitates Schiff base formation—a feature exploited in catalyst design and coordination chemistry. These characteristics answer frequent queries on ResearchGate about "multifunctional aldehyde-amine hybrids," reflecting the compound's relevance in contemporary research.

Industrial applications of Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl- extend to flavor and fragrance chemistry, where its structural analogs contribute to green chemistry initiatives. The compound's potential as a precursor for non-toxic plasticizers resonates with environmentally conscious manufacturers, addressing common search terms like "eco-friendly chemical alternatives" that trend in SEO analytics for the chemical sector.

Analytical characterization of 1537597-71-9 reveals interesting spectroscopic signatures. Nuclear magnetic resonance (NMR) studies show distinct proton environments, while mass spectrometry confirms its molecular integrity—information frequently requested in patent applications and quality control protocols. These technical aspects respond to laboratory professionals' searches for "compound verification methods" across academic databases.

The safety profile of 3-(aminomethyl)-2-hydroxypentanal derivatives remains an active research area, with computational toxicology models predicting favorable characteristics. This aligns with industry demands for REACH-compliant substances and answers regulatory-related queries that dominate European Chemical Agency website traffic. Such considerations position the compound favorably for commercial development.

Emerging research explores the compound's role in click chemistry applications, particularly in bioconjugation strategies—a hot topic in PubMed search logs. The simultaneous presence of reactive handles (aldehyde and amine) enables efficient coupling with biomolecules, addressing frequent investigator questions about "multivalent linker molecules" in drug discovery forums.

Market analysts note growing interest in CAS 1537597-71-9 from Asia-Pacific pharmaceutical innovators, reflected in export-import data and trade platform inquiries. The compound's adaptability in heterocyclic synthesis meets regional demands for novel therapeutic scaffolds, responding to search trends like "new chemical entities in drug development" across business intelligence platforms.

From a formulation standpoint, the hydroxy-methylpentanal derivative exhibits favorable solubility profiles in both aqueous and organic media—a property extensively documented in formulation science literature. This dual solubility addresses common technical questions about "versatile chemical carriers" in industrial chemistry circles, making it a frequent subject in conference proceedings.

Future prospects for Pentanal, 3-(aminomethyl)-2-hydroxy-2-methyl- include potential applications in smart materials development, particularly stimuli-responsive systems. This forward-looking perspective taps into trending searches about "next-generation functional materials" across scientific search engines, positioning the compound at the intersection of chemistry and materials innovation.